Cas no 2171708-68-0 (2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid)

• Product Name: 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid
• CAS No: 2171708-68-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5934119
• PubChem ID: 165819978
• Update Time: 2025-07-31

2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid
• 2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-cyclopropylacetic acid
• 2171708-68-0
• EN300-1559504

• Inchi： 1S/C28H32N2O5/c31-25(30-26(27(32)33)18-13-14-18)15-24(17-7-1-2-8-17)29-28(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24,26H,1-2,7-8,13-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BKTXJLAURVPZPI-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(CC(C1CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid

2-3-Cyclopentyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic Acid: A Comprehensive Overview

2-3-Cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid (CAS No. 2171708-68-0) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its unique properties and potential applications in drug development.

The molecular formula of 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid is C₂₇H₃₄N₂O₅, and it has a molecular weight of 466.57 g/mol. The compound features a cyclopropyl and cyclopentyl group, along with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group during chemical reactions.

In recent years, the use of Fmoc protection in organic synthesis has been extensively studied due to its stability and ease of removal under mild conditions. This makes 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid an attractive candidate for the synthesis of complex peptides and small molecules with therapeutic potential.

The cyclopropyl and cyclopentyl groups in the molecule contribute to its unique conformational properties, which can influence its biological activity. These cyclic structures can enhance the compound's stability and bioavailability, making it suitable for various pharmaceutical applications. For instance, recent studies have shown that compounds with similar cyclic structures exhibit potent anti-inflammatory and anti-cancer activities.

The synthesis of 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid typically involves multi-step reactions, including the formation of the Fmoc-amino acid derivative and subsequent coupling reactions to introduce the cyclopropyl and cyclopentyl groups. The efficiency and yield of these reactions can be optimized using modern synthetic techniques and catalysts, such as palladium-based catalysts for cross-coupling reactions.

In terms of biological activity, preliminary studies have indicated that 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid exhibits promising inhibitory effects on specific enzymes involved in disease pathways. For example, it has been shown to inhibit the activity of proteases that play a role in cancer progression and inflammation. These findings suggest that the compound could be further developed as a lead molecule for drug discovery programs targeting these diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-cyclopropylacetic acid. Early results from preclinical studies have been encouraging, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. These attributes are crucial for ensuring that the compound can be safely administered to patients in future clinical trials.

Beyond its potential therapeutic applications, 2-3-cyclopentyl-3-{(9H-fluoren -9 - ylmethox ycarbony l} amino ) propanami do - 2 - cyclo propyla cetic acid also holds promise as a research tool in academic and industrial laboratories. Its unique structural features make it an ideal candidate for studying protein-protein interactions, enzyme inhibition, and other biological processes at the molecular level.

In conclusion, 2 - 3 - cyclopent yl - 3 - { ( 9 H - fluore n - 9 - ylmetho x ycarb ony l } amino ) pro panami do - 2 - cyclo propyla cetic acid (CAS No. 2171708 - 68 - 0) is a multifaceted compound with significant potential in both research and pharmaceutical development. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable asset in the ongoing quest for new therapeutic agents.